Cas no 730969-46-7 (2-[(3-Chloro-4-methylphenyl)amino]-2-oxo-1-phenylethyl 2-(methylthio)-3-pyridinecarboxylate)

• Product Name: 2-[(3-Chloro-4-methylphenyl)amino]-2-oxo-1-phenylethyl 2-(methylthio)-3-pyridinecarboxylate
• CAS No: 730969-46-7
• MF: C₂₂H₁₉ClN₂O₃S
• MW: 426.915863275528
• CID: 5458658
• PubChem ID: 4578896
• Update Time: 2025-06-10

2-[(3-Chloro-4-methylphenyl)amino]-2-oxo-1-phenylethyl 2-(methylthio)-3-pyridinecarboxylate Chemical and Physical Properties

Names and Identifiers

• AB00721547-01
• Z18836682
• 730969-46-7
• [(3-chloro-4-methylphenyl)carbamoyl](phenyl)methyl 2-(methylsulfanyl)pyridine-3-carboxylate
• AKOS033645335
• EN300-26606467
• 2-[(3-Chloro-4-methylphenyl)amino]-2-oxo-1-phenylethyl 2-(methylthio)-3-pyridinecarboxylate

• Inchi： 1S/C22H19ClN2O3S/c1-14-10-11-16(13-18(14)23)25-20(26)19(15-7-4-3-5-8-15)28-22(27)17-9-6-12-24-21(17)29-2/h3-13,19H,1-2H3,(H,25,26)
• InChI Key： ATQGTWBHEYTWGW-UHFFFAOYSA-N
• SMILES： C1(SC)=NC=CC=C1C(OC(C1=CC=CC=C1)C(NC1=CC=C(C)C(Cl)=C1)=O)=O

Computed Properties

• Exact Mass: 426.0804913g/mol
• Monoisotopic Mass: 426.0804913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 93.6Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 648.2±55.0 °C(Predicted)
• pka: 11.62±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 2-[(3-Chloro-4-methylphenyl)amino]-2-oxo-1-phenylethyl 2-(methylthio)-3-pyridinecarboxylate

Latest Research Briefing on 2-[(3-Chloro-4-methylphenyl)amino]-2-oxo-1-phenylethyl 2-(methylthio)-3-pyridinecarboxylate (CAS: 730969-46-7)

The compound 2-[(3-Chloro-4-methylphenyl)amino]-2-oxo-1-phenylethyl 2-(methylthio)-3-pyridinecarboxylate (CAS: 730969-46-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential as a lead compound in drug development.

Recent research has highlighted the compound's role as a potent inhibitor of specific enzymatic pathways involved in inflammatory and oncogenic processes. In vitro and in vivo studies have demonstrated its efficacy in modulating key signaling cascades, particularly those related to kinase activity. The presence of the methylthio and chloro-methylphenyl groups in its structure is believed to contribute to its high binding affinity and selectivity towards target proteins.

One of the most notable findings from recent investigations is the compound's ability to cross the blood-brain barrier, making it a candidate for treating neurological disorders. Preliminary data from animal models suggest that it may have neuroprotective effects, though further studies are required to validate these observations and assess potential side effects.

In addition to its therapeutic potential, researchers have also explored the synthetic pathways for 2-[(3-Chloro-4-methylphenyl)amino]-2-oxo-1-phenylethyl 2-(methylthio)-3-pyridinecarboxylate. Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods, which could facilitate its transition from laboratory research to clinical trials. These methods emphasize green chemistry principles, reducing the environmental impact of large-scale synthesis.

Despite these promising developments, challenges remain in optimizing the compound's bioavailability and minimizing off-target effects. Current research efforts are directed towards structural modifications to enhance its pharmacokinetic profile while retaining its therapeutic efficacy. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate the translational potential of this compound.

In conclusion, 2-[(3-Chloro-4-methylphenyl)amino]-2-oxo-1-phenylethyl 2-(methylthio)-3-pyridinecarboxylate represents a compelling area of research in chemical biology and drug discovery. Its multifaceted biological activities and synthetic accessibility position it as a valuable candidate for further investigation. Future studies will likely focus on clinical validation and the development of derivative compounds with improved properties.